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Compound of Interest

Compound Name: 2-(p-Tolyl)oxazole

Cat. No.: B1281263 Get Quote

Technical Guide: 2-(p-Tolyl)oxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(p-tolyl)oxazole, a heterocyclic

aromatic organic compound. The document details its chemical properties, synthesis

methodologies, and potential biological significance, drawing upon data for the broader class of

2-aryloxazoles where specific information for the title compound is limited.

Core Compound Information
2-(p-Tolyl)oxazole, also known as 2-(4-methylphenyl)oxazole, is a derivative of oxazole

featuring a p-tolyl substituent at the second position. The fundamental properties of this

compound are summarized below.

Property Value Reference

CAS Number 62882-04-6 [1]

Molecular Formula C₁₀H₉NO [1]

Molecular Weight 159.18 g/mol [1]

Purity Typically ≥95% [1]
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Synthesis of 2-Aryloxazoles: An Exemplary Protocol
While a specific, detailed experimental protocol for the synthesis of 2-(p-tolyl)oxazole is not

readily available in peer-reviewed literature, several general methods for the synthesis of 2-

aryloxazoles are well-established. The Robinson-Gabriel synthesis, which involves the

cyclization of α-acylamino ketones, is a common and versatile approach. Below is an

illustrative protocol for a related compound that can be adapted for the synthesis of 2-(p-
tolyl)oxazole.

Illustrative Synthesis Workflow

General Robinson-Gabriel Synthesis Workflow

Starting Materials:
α-Amino Ketone

p-Toluoyl Chloride

Acylation:
Reaction with p-toluoyl chloride

in the presence of a base (e.g., pyridine)

Intermediate:
α-(p-Toluamido) Ketone

Cyclodehydration:
Treatment with a dehydrating agent

(e.g., H₂SO₄, POCl₃)

Product:
2-(p-Tolyl)oxazole
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Caption: General workflow for the synthesis of 2-(p-tolyl)oxazole via the Robinson-Gabriel

method.

Detailed Experimental Protocol (Adapted from general procedures):

Acylation: To a solution of the appropriate α-amino ketone hydrochloride in a suitable solvent

(e.g., dichloromethane or pyridine) at 0 °C, p-toluoyl chloride is added dropwise. The reaction

mixture is stirred at room temperature until the starting material is consumed, as monitored

by thin-layer chromatography (TLC).

Work-up: The reaction mixture is then quenched with water and extracted with an organic

solvent. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure to yield the crude α-(p-toluamido) ketone.

Cyclodehydration: The crude intermediate is dissolved in a dehydrating agent such as

concentrated sulfuric acid or phosphorus oxychloride. The mixture is heated to induce

cyclization and dehydration. The reaction progress is monitored by TLC.

Purification: Upon completion, the reaction mixture is carefully poured onto ice and

neutralized with a base. The resulting precipitate is collected by filtration, washed with water,

and dried. The crude product is then purified by recrystallization or column chromatography

to afford the pure 2-(p-tolyl)oxazole.

Biological Activity and Drug Development Potential
of 2-Aryloxazoles
While specific biological data for 2-(p-tolyl)oxazole is scarce, the oxazole moiety is a

recognized pharmacophore present in numerous biologically active compounds.[2] Derivatives

of oxazole have demonstrated a wide range of therapeutic activities, including antimicrobial,

anticancer, anti-inflammatory, and antidiabetic properties.[2]

The biological activity of substituted oxazoles is often attributed to their ability to participate in

various non-covalent interactions with biological targets. The substitution pattern on the

oxazole ring plays a crucial role in determining the compound's specific biological effects.[2]

For instance, certain 2,4,5-trisubstituted oxazole derivatives have shown promising

antiproliferative activity against various cancer cell lines.[3]
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Potential Signaling Pathway Involvement (Hypothetical)

Given the known activities of other oxazole-containing compounds, it is plausible that 2-

aryloxazoles could interact with various signaling pathways implicated in disease. The diagram

below illustrates a hypothetical interaction with a generic kinase signaling pathway, a common

target for many small-molecule drugs.

Hypothetical Interaction with a Kinase Pathway

Growth Factor

Receptor Tyrosine Kinase

Kinase A

2-(p-Tolyl)oxazole
(Hypothetical Inhibitor)

Kinase B

Transcription Factor

Cellular Response
(e.g., Proliferation)

Click to download full resolution via product page

Caption: A hypothetical mechanism where 2-(p-tolyl)oxazole inhibits a kinase cascade.

Spectroscopic Data
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While comprehensive, published spectroscopic data for 2-(p-tolyl)oxazole is not readily

available, some suppliers indicate the availability of NMR, HPLC, and LC-MS data.[1] For

structurally related compounds like 2,5-di-p-tolyl-1,3,4-oxadiazole, NMR and IR spectra are

publicly accessible.[4] Researchers are advised to acquire and interpret spectroscopic data for

their synthesized or procured 2-(p-tolyl)oxazole to confirm its identity and purity.

Safety and Handling
Specific safety data for 2-(p-tolyl)oxazole is not extensively documented. However, based on

the safety information for related compounds such as 5-(p-tolyl)oxazole, caution should be

exercised when handling this chemical. It may cause skin, eye, and respiratory irritation.[5]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), are recommended. All work should be conducted in a

well-ventilated fume hood. For detailed safety information, it is advisable to consult the Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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